Cas no 5558-44-1 (methyl 5-[(4-bromophenyl)sulfamoyl]-2-chlorobenzoate)

• Product Name: methyl 5-[(4-bromophenyl)sulfamoyl]-2-chlorobenzoate
• CAS No: 5558-44-1
• MF: C₁₄H₁₁BrClNO₄S
• MW: 404.663440942764
• CID: 1597843
• PubChem ID: 1368805
• Update Time: 2025-04-21

methyl 5-[(4-bromophenyl)sulfamoyl]-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(4-bromophenyl)sulfamoyl]-2-chlorobenzoate
• AB00089097-01
• SR-01000213164-1
• 5558-44-1
• DTXSID90362285
• SCHEMBL16211057
• SR-01000213164

• Inchi： 1S/C14H11BrClNO4S/c1-21-14(18)12-8-11(6-7-13(12)16)22(19,20)17-10-4-2-9(15)3-5-10/h2-8,17H,1H3
• InChI Key： WZVYULKTYGPZSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1C=CC(=C(C(=O)OC)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 402.92813
• Monoisotopic Mass: 402.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.654
• Boiling Point: 515.2°C at 760 mmHg
• Flash Point: 265.4°C
• Refractive Index: 1.635
• PSA: 72.47